N-benzyl-4-methyl-2-(phenylsulfonamido)thiazole-5-carboxamide

• IUPAC Name: 2-(benzenesulfonamido)-N-benzyl-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H17N3O3S2/c1-13-16(17(22)19-12-14-8-4-2-5-9-14)25-18(20-13)21-26(23,24)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H,19,22)(H,20,21)
• InChI Key: QDBPXDMRKXZIHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NS(=O)(=O)C2=CC=CC=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

“N-benzyl-4-methyl-2-(phenylsulfonamido)thiazole-5-carboxamide” is a derivative of thiazole, a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are important heterocyclics exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

While specific synthesis methods for “N-benzyl-4-methyl-2-(phenylsulfonamido)thiazole-5-carboxamide” were not found in the search results, similar compounds have been synthesized. For instance, N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives that combine thiazole and sulfonamide, groups with known antibacterial activity, have been synthesized.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles exhibit antimicrobial properties. For instance, sulfathiazole is an antimicrobial drug that contains a thiazole ring. .

Anticancer Potential

• Thiazoles play a role in anticancer drug development. Notably, tiazofurin is an antineoplastic drug containing a thiazole ring. .

Antiretroviral Properties

• Ritonavir , an antiretroviral drug used in HIV treatment, contains a thiazole moiety. .

Anti-Inflammatory Potential

• .

Antifungal Activity

• Abafungin , an antifungal drug, contains a thiazole ring. .

Other Biological Activities

• .

Kashyap, S. J., Garg, V. K., Sharma, P. K., Kumar, N., Dudhe, R., & Gupta, J. K. (2012). Thiazoles: having diverse biological activities. Medicinal Chemistry Research, 21(12), 2123–2132. Read moreEl-Subbagh, H. I., & Al-Badri, A. M. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. In Thiazole Derivatives (pp. 1–18). IntechOpen. Read more